Cas no 721385-17-7 (4-Ethyl-D-phenylalanine)

4-Ethyl-D-phenylalanine is a non-natural amino acid derivative characterized by the presence of an ethyl group at the para position of the phenyl ring in the D-configuration. This structural modification enhances its steric and electronic properties, making it a valuable chiral building block in pharmaceutical synthesis and peptide research. Its distinct side-chain substitution improves metabolic stability and binding affinity in bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. The D-configuration offers resistance to proteolytic degradation, expanding its utility in designing peptidomimetics and therapeutic agents. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

4-Ethyl-D-phenylalanine structure

Product Name:4-Ethyl-D-phenylalanine

CAS No:721385-17-7

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD07371949

CID:68686

PubChem ID:40465114

Update Time:2025-10-07

4-Ethyl-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-3-(4-ethylphenyl)propanoic acid
- (2R)-2-amino-3-(4-ethylphenyl)propanoic acid
- 4-Ethyl-D-phenylalanine
- 4-Ethyl-D-phenylalanine
- D-Phenylalanine, 4-ethyl-
- D-4-ETHYLPHENYLALANINE
- D-Phenylalanine,4-ethyl
- AC-4450
- A50315
- A866311
- DTXSID50654416
- SCHEMBL6780819
- CS-0434242
- AKOS016843876
- MFCD07371949
- 721385-17-7
- (S)-2-amino-3-(4-ethylphenyl)propanoic acid
- MDL： MFCD07371949
- Inchi： 1S/C11H15NO2/c1-2-8-3-5-9(6-4-8)7-10(12)11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)/t10-/m1/s1
- InChI Key： AWKDBHFQJATNBQ-SNVBAGLBSA-N
- SMILES： OC([C@@H](CC1C=CC(CC)=CC=1)N)=O

Computed Properties

Exact Mass: 193.11000
Monoisotopic Mass: 193.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.7
Topological Polar Surface Area: 63.3A^2

Experimental Properties

Density: 1.135
Boiling Point: 335.4°C at 760 mmHg
Flash Point: 156.7°C
Refractive Index: 1.559
PSA: 63.32000
LogP: 1.90370

4-Ethyl-D-phenylalanine Pricemore >>

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Alichem	A019116379-250mg	(R)-2-Amino-3-(4-ethylphenyl)propanoic acid	721385-17-7	95%	250mg	$257.92	2023-09-01
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